5-(5-Chloro-2-methoxyphenyl)-2-methoxyphenol, 95%

• IUPAC Name: 5-(5-chloro-2-methoxyphenyl)-2-methoxyphenol
• InChI: InChI=1S/C14H13ClO3/c1-17-13-6-4-10(15)8-11(13)9-3-5-14(18-2)12(16)7-9/h3-8,16H,1-2H3
• InChI Key: VRDGOOSEKXXQMH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C2=CC(=C(C=C2)OC)O
• Molecular Formula: C14H13ClO3
• DSSTOX Substance ID: DTXSID10685680
• Molecular Weight: 264.70 g/mol
• CAS RN: 1261922-55-7

Description

5-(5-Chloro-2-methoxyphenyl)-2-methoxyphenol, 95% (5-CMP-2-MP) is a highly reactive organic compound with a wide range of applications in the scientific research field. It is a colorless to pale yellow liquid with a boiling point of 91-92°C and a melting point of -3°C. It is soluble in water, ethanol, and other organic solvents. 5-CMP-2-MP is used as a reagent in the synthesis of various compounds and as a building block for the production of other organic compounds.

Mechanism of Action

The mechanism of action of 5-(5-Chloro-2-methoxyphenyl)-2-methoxyphenol, 95% is not fully understood. However, it is believed that the compound acts as a proton donor, donating protons to other molecules in the reaction. This allows the formation of new bonds between the molecules, resulting in the formation of new compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(5-Chloro-2-methoxyphenyl)-2-methoxyphenol, 95% are not well understood. However, some studies have suggested that the compound may have a role in the regulation of gene expression and the regulation of cell growth and differentiation.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(5-Chloro-2-methoxyphenyl)-2-methoxyphenol, 95% in laboratory experiments include its low toxicity and its ability to react with other molecules to form new compounds. The main limitation of using 5-(5-Chloro-2-methoxyphenyl)-2-methoxyphenol, 95% in laboratory experiments is its high reactivity, which can make it difficult to control and predict the outcome of the reaction.

Future Directions

Future research on 5-(5-Chloro-2-methoxyphenyl)-2-methoxyphenol, 95% should focus on elucidating its mechanism of action and its biochemical and physiological effects. In addition, further research should be conducted to explore its potential applications in the pharmaceutical industry. Other potential future directions include the development of new synthetic methods for the production of 5-(5-Chloro-2-methoxyphenyl)-2-methoxyphenol, 95% and the evaluation of its toxicity in different organisms.

Synthesis Methods

The synthesis of 5-(5-Chloro-2-methoxyphenyl)-2-methoxyphenol, 95% can be accomplished via a two-step reaction. The first step involves the reaction of 5-chloro-2-methoxybenzaldehyde with sodium hydroxide in an aqueous solution. This reaction produces 5-chloro-2-methoxybenzyl alcohol, which is then reacted with sulfuric acid in the second step. The reaction of sulfuric acid with 5-chloro-2-methoxybenzyl alcohol produces 5-(5-Chloro-2-methoxyphenyl)-2-methoxyphenol, 95%.

Scientific Research Applications

5-(5-Chloro-2-methoxyphenyl)-2-methoxyphenol, 95% has several applications in scientific research. It is used in the synthesis of various compounds, such as 5-chloro-2-methoxybenzyl acetate, 5-chloro-2-methoxybenzyl chloride, and 5-chloro-2-methoxybenzyl bromide. It is also used as a building block for the production of other organic compounds, such as 5-chloro-2-methoxybenzyl alcohol and 5-chloro-2-methoxybenzaldehyde. In addition, 5-(5-Chloro-2-methoxyphenyl)-2-methoxyphenol, 95% is used in the synthesis of a variety of pharmaceuticals, including antifungal and anti-inflammatory drugs.